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Compound of Interest

Compound Name: Tripropylene

Cat. No.: B076144

For Researchers, Scientists, and Drug Development Professionals

Tripropylene glycol (TPG) is a versatile ingredient in the cosmetic industry, valued for its
multifunctional properties that contribute to product stability, performance, and aesthetics. This
document provides detailed application notes and experimental protocols for the effective use
of tripropylene glycol in various cosmetic formulations.

Overview of Tripropylene Glycol in Cosmetics

Tripropylene glycol is a colorless, odorless, and viscous liquid that serves several key
functions in cosmetic and personal care products. Its safety has been well-established, with the
Cosmetic Ingredient Review (CIR) Expert Panel concluding that it is safe for use in cosmetic
formulations when they are designed to be non-irritating.[1][2][3][4]

Key Functions:

e Humectant: TPG attracts and retains moisture from the atmosphere, helping to hydrate the
skin and hair and maintain the water content within the product itself.[4][5]

e Solvent: It is an effective solvent for a wide range of cosmetic ingredients, including
fragrances, active ingredients, and dyes, ensuring their uniform distribution throughout the
formulation.[3][4][6]
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o Emulsion Stabilizer: In products like creams and lotions, TPG helps to stabilize the emulsion,
preventing the oil and water phases from separating and thus improving the product's shelf
life and texture.[4][5]

 Viscosity-Decreasing Agent: TPG can reduce the thickness of a formulation, which is
beneficial for achieving the desired consistency in products like sprays and light lotions.[3]

o Antioxidant: It helps to protect the product from degradation due to oxidation.[4][5]

o Fragrance Ingredient: Due to its low volatility and excellent solvent properties, TPG is widely
used as a carrier for fragrance oils in perfumes, deodorants, and other scented products.[3]

[71L8]

Applications in Cosmetic Formulations

Tripropylene glycol's versatility allows for its inclusion in a wide array of cosmetic products.

Product Category Specific Application Typical Use Level (%)

) Creams, Lotions, Serums,
Skin Care o 1-10
Moisturizers

) Shampoos, Conditioners,
Hair Care . 1-5
Styling Products

Perfumes, Colognes, Body

Fragrances 5-30
Sprays

Deodorants & Antiperspirants Roll-ons, Gels 1-7

Color Cosmetics Foundations, Concealers 1-5

Note: The typical use levels are approximate and may vary depending on the specific
formulation and desired product characteristics. Formulators should conduct their own stability
and efficacy testing to determine the optimal concentration.

Experimental Protocols
Formulation Stability Testing
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Objective: To assess the physical and chemical stability of a cosmetic formulation containing
tripropylene glycol under various environmental conditions.

Methodology:

o Sample Preparation: Prepare three batches of the final formulation. Package the samples in
the intended commercial packaging.

« Initial Analysis (Time 0): For each batch, conduct a baseline analysis of the following
parameters:

o

Appearance: Color, clarity, and homogeneity.

[¢]

Odor: Scent profile.

[¢]

pH: Using a calibrated pH meter.

[e]

Viscosity: Using a rotational viscometer (e.g., Brookfield viscometer) at a controlled
temperature.[9]

[e]

Microbiological Purity: Test for the presence of bacteria, yeast, and mold.
o Accelerated Stability Testing:
o Place samples in stability chambers under the following conditions:
» 40°C £ 2°C/75% RH + 5% RH for 3 months.[10]
n 4°C £ 2°C (refrigerated) for 3 months.
» 25°C + 2°C/60% RH + 5% RH (real-time control) for the duration of the study.[10]

o Freeze-Thaw Cycling: Subject samples to three to five cycles of freezing at -10°C for 24
hours, followed by thawing at room temperature (25°C) for 24 hours.[11]

o Light Exposure: Expose samples in transparent packaging to UV light to assess potential
for photodegradation.
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« Evaluation Intervals: Analyze the samples for the parameters listed in step 2 at regular
intervals (e.g., 1, 2, and 3 months for accelerated testing).

« Data Analysis: Compare the results at each interval to the baseline data. Any significant
changes in the physical or chemical properties may indicate instability.

Preparation

Sample Preparation
(3 Batches)

Initial Analysis (Time 0)
(pH, Viscosity, Appearance, Odor)

Monthly Analysis | |
(1, 2, 3 Months)

l

Data Comparison
to Baseline

Accelerated Testing

Freeze-Thaw Cycles .
(-10°C to 25°C) UV Light Exposure

Evaluation

Conclusion

Stability Assessment

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b076144?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: Workflow for Cosmetic Stability Testing.

Viscosity Measurement

Objective: To determine the viscosity of a cosmetic formulation containing tripropylene glycol.
Methodology:

 Instrument Setup: Use a rotational viscometer (e.g., Brookfield DV-E or similar) with the
appropriate spindle and guard leg. Calibrate the instrument according to the manufacturer's
instructions.

o Sample Preparation: Allow the sample to equilibrate to a controlled temperature (typically
25°C) in a water bath for at least one hour.

¢ Measurement:

o Place a sufficient amount of the sample in a beaker to immerse the spindle to the
immersion mark.

o Attach the selected spindle to the viscometer.
o Lower the spindle into the center of the sample.
o Select a rotational speed that gives a torque reading between 10% and 100%.[12]

o Allow the spindle to rotate for at least five revolutions before taking a reading to ensure a
stable value.[12]

o Record the viscosity in centipoise (cP) or milliPascal-seconds (mPa:-s).

o Data Recording: Record the viscometer model, spindle number, rotational speed,
temperature, and viscosity reading.
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Caption: Protocol for Viscosity Measurement.
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In-Vivo Skin Moisturization/Hydration Study

Objective: To evaluate the efficacy of a cosmetic formulation containing tripropylene glycol in
improving skin hydration.

Methodology:

o Subject Recruitment: Recruit a panel of subjects with self-perceived dry skin. Subjects
should avoid using any moisturizers on the test sites (e.g., volar forearm) for a specified
period before the study.

o Test Sites: Mark out two test sites on the forearm of each subject. One site will be for the test
product, and the other will be an untreated control.

o Baseline Measurements: Before product application, measure the baseline skin hydration of
each test site using a Corneometer®. Also, measure the Transepidermal Water Loss (TEWL)
using a Tewameter®.[13][14]

o Product Application: Apply a standardized amount of the test product to the designated test
site.

o Post-Application Measurements: Measure skin hydration and TEWL at specified time points
after product application (e.g., 1, 2, 4, 8, and 24 hours).[15]

o Data Analysis: Calculate the mean change in skin hydration and TEWL from baseline for
both the treated and untreated sites at each time point. Use appropriate statistical tests (e.g.,
t-test or ANOVA) to determine if the changes are statistically significant.
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Caption: Workflow for an In-Vivo Skin Hydration Study.

Safety Considerations

While tripropylene glycol is considered safe for use in cosmetics, it is essential to ensure that
the final formulation is non-irritating.[1][3] It is recommended to conduct standard safety tests,
such as the Human Repeat Insult Patch Test (HRIPT), to confirm the low irritation potential of
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the final product. Always source TPG from reputable suppliers and ensure it meets the required

purity standards for cosmetic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076144#application-of-tripropylene-glycol-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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